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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

aminoacetate

Cat. No.: B15268092

Get Quote

Executive Summary & Stereochemical Definition
(4-Chlorophenyl)methyl 2-aminoacetate is the ester formed between glycine (2-aminoacetic

acid) and 4-chlorobenzyl alcohol.

IUPAC Name: (4-Chlorophenyl)methyl 2-aminoacetate[2]

Common Name: 4-Chlorobenzyl glycinate[3][4][5]

CAS Registry: 14266-68-3 (Generic for Glycine benzyl esters, specific derivatives vary)

Molecular Formula:

[2]

Molecular Weight: 199.63 g/mol (Free base)[2]

The Stereochemical Paradox
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The prompt requests the "stereochemistry" of this molecule. A rigorous structural analysis

reveals that (4-Chlorophenyl)methyl 2-aminoacetate is achiral. It possesses no stereogenic

centers (chiral carbons).

The

-carbon of the glycine moiety is bonded to two identical hydrogen atoms.

The benzylic carbon of the ester linkage is bonded to two identical hydrogen atoms.

However, the molecule is prochiral. The two

-protons on the glycine unit are enantiotopic. In a chiral environment (e.g., an enzyme active
site or a chiral phase-transfer catalyst), these protons become distinguishable, allowing for
stereoselective substitution. This property makes the molecule a vital template for Asymmetric
Alkylation (e.g., O'Donnell Chemistry).

Structural Elucidation & Prochirality
To understand the stereochemical utility of this achiral molecule, one must analyze the

connectivity and the symmetry of the glycine

-carbon.

Molecular Connectivity Diagram
The following diagram illustrates the structure, highlighting the Pro-R and Pro-S hydrogens

responsible for its prochiral nature.
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Figure 1: Structural connectivity of 4-Chlorobenzyl glycinate highlighting the enantiotopic

protons at the

-position.

Prochirality Explained
The glycine

-carbon is

hybridized with two identical ligands (H).

Substitution Test: Replacing one H with a deuterium (D) or an alkyl group creates a chiral

center.

Symmetry: The molecule possesses a plane of symmetry passing through the

plane (assuming a specific conformation).

Relevance: In asymmetric synthesis, a chiral catalyst can block one face of the enolate

derived from this ester, forcing reaction at only the Re or Si face, effectively replacing one

specific proton (Pro-R or Pro-S) to generate a chiral amino acid.
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Critical Disambiguation
In drug development literature, this compound is frequently confused with its chiral isomer. It is

imperative to distinguish between the two:

Feature
(4-Chlorophenyl)methyl 2-

aminoacetate

Methyl 2-amino-2-(4-

chlorophenyl)acetate

Common Name 4-Chlorobenzyl glycinate
4-Chlorophenylglycine methyl

ester

Structure

Chirality Achiral (Prochiral) Chiral (R/S Enantiomers)

Stereocenter None -Carbon attached to Phenyl

ring

Primary Use
Scaffold for Asymmetric

Alkylation

Intermediate for

Clopidogrel/Baclofen analogs

CAS 14266-68-3 (General) 42718-19-4 (HCl salt)

Note: If your interest lies in the synthesis of Baclofen or Clopidogrel analogs, you are likely

looking for the column on the right. If you are performing de novo asymmetric synthesis of

amino acids, you are using the molecule on the left.

Synthetic Protocols
Synthesis of 4-Chlorobenzyl Glycinate (HCl Salt)
This protocol describes the direct Fischer esterification, which is the most robust method for

generating the ester while avoiding racemization (not an issue here, but good practice).

Reagents
Glycine (1.0 equiv)

4-Chlorobenzyl alcohol (1.2 equiv)
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-Toluenesulfonic acid (p-TsOH) (1.1 equiv)

Solvent: Toluene or Benzene (for azeotropic water removal)

Step-by-Step Methodology
Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped

with a reflux condenser.

Charging: Add Glycine (7.5 g, 100 mmol), 4-Chlorobenzyl alcohol (17.1 g, 120 mmol), and p-

TsOH (20.9 g, 110 mmol) to 250 mL of Toluene.

Reflux: Heat the mixture to reflux (

). Water generated by the reaction will collect in the Dean-Stark trap. Monitor until theoretical
water volume (~1.8 mL) is collected (approx. 4–6 hours).

Isolation: Cool the reaction to room temperature. The product often precipitates as the p-

TsOH salt.

Purification: Filter the solid. Wash with cold diethyl ether to remove excess alcohol.

Free Base Conversion (Optional): Suspend the salt in DCM and wash with saturated

. Dry the organic layer over

and concentrate to yield the free amine oil.

Yield: Typically 85–95%.[6] Purity Check:

NMR (DMSO-

) should show a singlet at

ppm (Glycine

) and a singlet at

ppm (Benzylic

).
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Applications in Asymmetric Synthesis
The primary "stereochemical" application of 4-Chlorobenzyl glycinate is its conversion into a

Schiff Base (e.g., with Benzophenone imine), followed by Asymmetric Phase-Transfer Catalysis

(PTC). This process transforms the achiral glycine unit into a chiral

-amino acid.

The O'Donnell Alkylation Pathway
This workflow demonstrates how the achiral scaffold is used to generate chirality.
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Hydrolysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15268092/docs?utm_src=pdf-body-img#stereochemical-analysis-and-structural-properties-of-4-chlorophenyl-methyl-2-aminoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: The O'Donnell Asymmetric Alkylation workflow using 4-Chlorobenzyl glycinate as the

pro-nucleophile.

Mechanistic Insight[4][7][8]
Protection: The amine is protected as a benzophenone imine to increase the acidity of the

-protons (

in DMSO).

Deprotonation: A base (e.g., KOH) deprotonates the

-carbon, forming an enolate.

Chiral Induction: A chiral Phase Transfer Catalyst (e.g., a Cinchonidine derivative) forms a

tight ion pair with the enolate. The bulky geometry of the catalyst blocks one face of the

planar enolate.

Alkylation: The electrophile (

) attacks the unblocked face, creating a new stereocenter with high enantiomeric excess (

).

Role of 4-Chlorobenzyl: The electron-withdrawing nature of the 4-chloro group on the ester

makes the

-protons slightly more acidic than a standard methyl ester, potentially enhancing reaction
rates.

Physicochemical Data Table
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Property Value Notes

Molecular Weight 236.09 g/mol As Hydrochloride salt

Appearance White crystalline solid As Hydrochloride salt

Melting Point 178–180 °C
HCl salt (Lit.[7] range for

benzyl glycinates)

Solubility Water, Methanol, DMSO HCl salt

Solubility DCM, Ethyl Acetate Free base

pKa ~9.6 (Ammonium) Typical for glycine esters

H-Bond Donors 3
As HCl salt (

)

H-Bond Acceptors 3 Carbonyl, Ether O, N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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